Cas no 1807136-23-7 (Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate
• CAS No: 1807136-23-7
• MF: C₁₀H₉F₂IN₂O₄
• MW: 386.090741872787
• CID: 4894556
• Update Time: 2025-08-03

Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate

• Inchi： 1S/C10H9F2IN2O4/c1-2-19-8(16)4-5-9(13)7(15(17)18)3-6(14-5)10(11)12/h3,10H,2,4H2,1H3
• InChI Key： HBFHSNGVTDNFRZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate

Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate, with the CAS number 1807136-23-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a difluoromethyl group, an iodo group, and a nitro group. The ethyl acetate moiety further enhances its chemical versatility, making it a valuable compound for both academic and industrial applications.

The synthesis of Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and acetylations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity levels. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents.

One of the most notable applications of this compound is in the field of drug discovery. The presence of multiple functional groups allows for extensive bioisosteric replacements, enabling researchers to explore its potential as a lead compound for treating various diseases. For instance, studies have shown that this compound exhibits significant antimicrobial activity, particularly against Gram-positive bacteria and certain fungal strains. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for anti-inflammatory drug development.

In the realm of materials science, Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate has been utilized as a precursor for synthesizing advanced materials with tailored properties. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes. Furthermore, research into its electronic properties has revealed potential applications in optoelectronic devices, where its unique electronic structure could be harnessed for improved performance.

The environmental impact of this compound has also been a subject of recent studies. Researchers have investigated its biodegradability and toxicity profiles under various environmental conditions. While initial findings suggest that it is not inherently toxic at low concentrations, further research is required to fully understand its long-term effects on ecosystems.

Recent breakthroughs in computational chemistry have provided new insights into the molecular behavior of Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate. Advanced molecular modeling techniques have allowed scientists to predict its interactions with biological systems with unprecedented accuracy. These findings have paved the way for more targeted drug design strategies and have enhanced our understanding of its potential therapeutic applications.

In conclusion, Ethyl 6-(difluoromethyl)-3-iodo-4-nitropyridine-2-acetate is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and environmental protection. As ongoing research continues to uncover new facets of this compound's potential, it is poised to play an even greater role in shaping future scientific advancements.